Cas no 2034259-22-6 (3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea)

• Product Name: 3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea
• CAS No: 2034259-22-6
• MF: C₁₈H₂₉N₅O₂
• MW: 347.45516371727
• CID: 5549227
• PubChem ID: 91817884
• Update Time: 2025-07-23

3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea Chemical and Physical Properties

Names and Identifiers

• 2034259-22-6
• AKOS025326191
• 1-(2-methoxyethyl)-3-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)urea
• 3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea
• 1-(2-methoxyethyl)-3-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea
• F6523-0861

• Inchi： 1S/C18H29N5O2/c1-13-20-16-6-4-3-5-15(16)17(21-13)23-10-7-14(8-11-23)22-18(24)19-9-12-25-2/h14H,3-12H2,1-2H3,(H2,19,22,24)
• InChI Key： ZEBOUEUJFLTTFC-UHFFFAOYSA-N
• SMILES： O=C(NCCOC)NC1CCN(C2C3=C(CCCC3)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 347.23212518g/mol
• Monoisotopic Mass: 347.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea

Research Briefing on 3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea (CAS: 2034259-22-6)

In recent years, the compound 3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea (CAS: 2034259-22-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique quinazoline and piperidine structural motifs, has been identified as a promising candidate for drug development. Recent studies have highlighted its role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The presence of the methoxyethyl and urea functional groups enhances its binding affinity and selectivity towards target proteins.

Synthetic routes for 3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea have been optimized to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process. Analytical methods, including HPLC and LC-MS, have been utilized to ensure the compound's structural integrity and purity, which are critical for subsequent biological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, it has shown inhibitory activity against PI3K/AKT/mTOR, a pathway frequently dysregulated in cancer. Preliminary data from animal models suggest that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a manageable toxicity profile. These findings underscore its potential as a lead compound for further development.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as off-target effects and metabolic stability need to be addressed through structural modifications and formulation optimization. Ongoing research is focused on identifying derivatives with improved potency and safety profiles, as well as exploring combination therapies to enhance therapeutic outcomes.

In conclusion, 3-(2-methoxyethyl)-1-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]urea represents a significant advancement in the field of targeted therapy. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel treatments. Future studies will be crucial in determining its full therapeutic potential and addressing the remaining challenges in drug development.